![molecular formula C21H29Cl2N3O3 B2758157 1-(4-(2-Hydroxy-3-(4-(pyridin-2-yl)piperazin-1-yl)propoxy)phenyl)propan-1-one dihydrochloride CAS No. 1215647-93-0](/img/structure/B2758157.png)
1-(4-(2-Hydroxy-3-(4-(pyridin-2-yl)piperazin-1-yl)propoxy)phenyl)propan-1-one dihydrochloride
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Overview
Description
This compound is a complex organic molecule that contains a pyridin-2-yl group, a piperazin-1-yl group, and a propan-1-one group . These groups are common in many pharmaceuticals and biologically active compounds .
Molecular Structure Analysis
The molecular structure of this compound would likely be determined using techniques such as infrared spectroscopy (IR), nuclear magnetic resonance (NMR), and mass spectrometry .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on its exact structure and the conditions under which it is used. Similar compounds have been involved in reactions such as Diels–Alder reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would likely be determined using various analytical techniques. These might include determining its melting point, solubility in various solvents, and its stability under different conditions .Scientific Research Applications
Metabolic Pathways and Pharmacokinetics
Research into the metabolic pathways and pharmacokinetics of complex molecules, such as 1-(4-(2-Hydroxy-3-(4-(pyridin-2-yl)piperazin-1-yl)propoxy)phenyl)propan-1-one dihydrochloride, provides insights into their transformation and disposition within the body. For instance, studies on similar compounds have shown extensive metabolism involving processes like glucuronidation, N-oxidation, hydroxylation, and depyridomethylation (Balani et al., 1995). Understanding these processes is crucial for predicting drug interactions, optimizing dosing regimens, and improving therapeutic efficacy.
Drug-Receptor Interaction Studies
The investigation of drug-receptor interactions is a pivotal aspect of pharmacological research. By examining how molecules like this compound bind to and modulate receptor activity, scientists can elucidate their therapeutic potential and mechanism of action. For example, research into similar compounds has revealed their ability to interact with specific receptors, influencing the pathophysiology and treatment of conditions like anxiety, depression, and Parkinson's disease (Rabiner et al., 2002; Weiner et al., 1989).
Safety and Toxicity Evaluation
Evaluating the safety and toxicity of pharmaceuticals is a fundamental component of drug development. Research focusing on compounds structurally related to this compound helps in identifying potential adverse effects and the mechanisms underlying them. This information is essential for minimizing risks and ensuring patient safety during drug therapy (Johnson, 1982).
Mechanism of Action
Target of Action
The primary targets of this compound are currently unknown. The compound’s structure suggests it may interact with a variety of receptors due to the presence of a pyridin-2-yl and piperazin-1-yl group . These groups are often found in compounds with diverse biological activities .
Mode of Action
Based on its structural features, it can be hypothesized that it may interact with its targets through non-covalent interactions such as hydrogen bonding, π-π stacking, and van der waals forces .
Biochemical Pathways
Compounds with similar structures have been reported to exhibit a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . Therefore, it is possible that this compound may affect multiple biochemical pathways.
Pharmacokinetics
Its molecular weight of 325.4048 suggests that it may have suitable drug-like properties, as most orally administered drugs have a molecular weight below 500.
Result of Action
Compounds with similar structures have been reported to exhibit a wide range of biological activities . Therefore, it is possible that this compound may have diverse molecular and cellular effects.
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-[4-[2-hydroxy-3-(4-pyridin-2-ylpiperazin-1-yl)propoxy]phenyl]propan-1-one;dihydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27N3O3.2ClH/c1-2-20(26)17-6-8-19(9-7-17)27-16-18(25)15-23-11-13-24(14-12-23)21-5-3-4-10-22-21;;/h3-10,18,25H,2,11-16H2,1H3;2*1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OCVGVTRCJVGAAE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)C1=CC=C(C=C1)OCC(CN2CCN(CC2)C3=CC=CC=N3)O.Cl.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H29Cl2N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
442.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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